Cas no 100707-50-4 (2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-
• CAS No: 100707-50-4
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 124197
• PubChem ID: 21819294
• Update Time: 2025-04-18

2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-
• 2-Benzimidazolinone,5,6-dihydroxy- (6CI)
• 2-Benzimidazolinone,5,6-dihydroxy-(6CI)
• 5,6-dihydroxy-1,3-dihydrobenzimidazol-2-one
• 5,6-Dihydroxy-1H-benzo[d]imidazol-2(3H)-one
• 100707-50-4
• 2-benzimidazolinone,5,6-dihydroxy-

• Inchi： 1S/C7H6N2O3/c10-5-1-3-4(2-6(5)11)9-7(12)8-3/h1-2,10-11H,(H2,8,9,12)
• InChI Key： UGPAJONXSJEDAO-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=1)NC(N2)=O)O

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.6A^2

Experimental Properties

• PSA: 81.59